Cas no 1804673-95-7 (2-Chloro-5-cyano-4-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-Chloro-5-cyano-4-(difluoromethyl)-3-methylpyridine
• CAS No: 1804673-95-7
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4865027
• Update Time: 2025-05-26

2-Chloro-5-cyano-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-cyano-4-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H5ClF2N2/c1-4-6(8(10)11)5(2-12)3-13-7(4)9/h3,8H,1H3
• InChI Key： JRVLVJYAKKIXJB-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C(F)F)C(C#N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-5-cyano-4-(difluoromethyl)-3-methylpyridine

2-Chloro-5-cyano-4-(difluoromethyl)-3-methylpyridine: A Comprehensive Overview

The compound with CAS No. 1804673-95-7, known as 2-Chloro-5-cyano-4-(difluoromethyl)-3-methylpyridine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates several functional groups: a chlorine atom at position 2, a cyano group at position 5, a difluoromethyl group at position 4, and a methyl group at position 3. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of 2-Chloro-5-cyano-4-(difluoromethyl)-3-methylpyridine in various applications. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds. The presence of the cyano group and chlorine atom makes it an ideal candidate for nucleophilic substitution reactions, which are crucial in drug discovery and agrochemical development. Moreover, the difluoromethyl group introduces additional electronic effects that can modulate the compound's reactivity and stability.

One of the most promising areas of research involving this compound is its application in the development of novel pesticides. The pyridine ring structure is well-known for its pesticidal properties, and the substitution pattern in 2-Chloro-5-cyano-4-(difluoromethyl)-3-methylpyridine enhances its effectiveness against various agricultural pests. Recent field trials have demonstrated its ability to inhibit key enzymes in pest metabolism, leading to improved crop yields without adverse environmental impacts.

In addition to its pesticidal applications, 2-Chloro-5-cyano-4-(difluoromethyl)-3-methylpyridine has shown potential in the pharmaceutical industry. Its structural features make it a valuable intermediate in the synthesis of antibiotics and antiviral agents. For example, studies have shown that derivatives of this compound can inhibit viral replication by targeting specific proteins involved in the viral lifecycle. This opens up new avenues for treating emerging infectious diseases.

The synthesis of 2-Chloro-5-cyano-4-(difluoromethyl)-3-methylpyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, making it more accessible for large-scale production. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

From an environmental perspective, understanding the fate and toxicity of 2-Chloro-5-cyano-4-(difluoromethyl)-3-methylpyridine is critical. Recent toxicity studies have shown that while it exhibits high efficacy against target pests, it has minimal adverse effects on non-target organisms when used at recommended doses. This aligns with global efforts to develop sustainable agricultural practices that minimize ecological disruption.

In conclusion, 2-Chloro-5-cyano-4-(difluoromethyl)-3-methylpyridine represents a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and reactivity make it a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in addressing global challenges in health and agriculture.